Cas no 175854-39-4 (Tris-BOC-Cyclen)

• Product Name: Tris-BOC-Cyclen
• CAS No: 175854-39-4
• MF: C₂₃H₄₄N₄O₆
• MW: 472.618666648865
• MDL: MFCD09953471
• CID: 92169
• PubChem ID: 329763079
• Update Time: 2025-04-18

Tris-BOC-Cyclen Chemical and Physical Properties

Names and Identifiers

• Tri-tert-Butyl 1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate
• 1,4,7-Tri-Boc-1,4,7,10-tetraazacyclododecane
• 1,4,7-tris-Boc-1,4,7,10-tetraaza-cyclododecane
• N,N',N''-Tri-Boc-cyclen
• tritert-butyl 1,4,7,10-tetrazacyclododecane-1,4,7-tricarboxylate
• Tri-tert-butyl 1,4,7,10-tetraazacyclotetradecane-1,4,7-tricarboxylate
• TriBoc-Cyclen
• N,N',N''-tris-Boc-cyclen
• 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid, tris(1,1-diMethylethyl) ester
• 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylic acid, 1,4,7-tris(1,1-dimethylethyl) ester
• Tris-BOC-Cyclen
• 1,4,7-Tri-Boc-1,4,7,10-tetraazacyclododecane, 98%
• FT-0721142
• AKOS015911763
• C23H44N4O6
• A3904
• DS-4003
• CS-W004649
• SCHEMBL2220355
• 1,4,7-tri-Boc-1,4,7,10-tetraaza-cyclododecane
• DTXSID60447053
• MFCD09953471
• AMY7627
• 1,4,7-tris-(t-butyl-oxycarbonyl)-1,4,7,10-tetraazacyclododecane
• 1,4,7,10-Tetraazacyclododecane-1,4,7-tricarboxylicacid,1,4,7-tris(1,1-dimethylethyl)ester
• J-011140
• 175854-39-4
• Tri-tert-Butyl1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate
• DB-027331
• SY067569
• 1,4,7-tri-tert-butyl 1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylate
• HY-W004649

• MDL： MFCD09953471
• Inchi： 1S/C23H44N4O6/c1-21(2,3)31-18(28)25-12-10-24-11-13-26(19(29)32-22(4,5)6)15-17-27(16-14-25)20(30)33-23(7,8)9/h24H,10-17H2,1-9H3
• InChI Key： ZXASHTYJQJMCQR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OC(C)(C)C)CCNCCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 472.32600
• Monoisotopic Mass: 472.32608514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: White powder
• Density: 1.065
• Melting Point: 72-73 ºC
• Boiling Point: 541.1°C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.513
• PSA: 100.65000
• LogP: 3.44340
• Vapor Pressure: Not available
• Solubility: Insoluble in water
• Sensitiveness: Hygroscopic

Tris-BOC-Cyclen Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives